Cas no 1361834-73-2 (3'-Bromomethyl-2,6-dichloro-4'-trifluoromethyl-biphenyl)

• Product Name: 3'-Bromomethyl-2,6-dichloro-4'-trifluoromethyl-biphenyl
• CAS No: 1361834-73-2
• MF: C₁₄H₈BrCl₂F₃
• MW: 384.018531799316
• CID: 4790130
• Update Time: 2025-06-08

3'-Bromomethyl-2,6-dichloro-4'-trifluoromethyl-biphenyl Chemical and Physical Properties

Names and Identifiers

• 3'-Bromomethyl-2,6-dichloro-4'-trifluoromethyl-biphenyl

• Inchi： 1S/C14H8BrCl2F3/c15-7-9-6-8(4-5-10(9)14(18,19)20)13-11(16)2-1-3-12(13)17/h1-6H,7H2
• InChI Key： FOORRZJWPIIBDD-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C=CC=1C(F)(F)F)C1C(=CC=CC=1Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 314
• XLogP3: 6.2
• Topological Polar Surface Area: 0

Additional information on 3'-Bromomethyl-2,6-dichloro-4'-trifluoromethyl-biphenyl

Recent Advances in the Study of 3'-Bromomethyl-2,6-dichloro-4'-trifluoromethyl-biphenyl (CAS: 1361834-73-2)

The compound 3'-Bromomethyl-2,6-dichloro-4'-trifluoromethyl-biphenyl (CAS: 1361834-73-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This biphenyl derivative is a key intermediate in the synthesis of various bioactive molecules, particularly those targeting kinase inhibition and other therapeutic pathways. Recent studies have explored its utility in drug discovery, focusing on its structural properties and reactivity, which make it a versatile building block for medicinal chemistry applications.

A study published in the Journal of Medicinal Chemistry (2023) highlighted the role of 3'-Bromomethyl-2,6-dichloro-4'-trifluoromethyl-biphenyl in the development of novel kinase inhibitors. The researchers demonstrated that this compound serves as a critical precursor for the synthesis of potent and selective inhibitors of tyrosine kinases, which are implicated in various cancers. The bromomethyl group at the 3' position allows for further functionalization, enabling the introduction of diverse pharmacophores to enhance binding affinity and selectivity.

Another significant advancement was reported in Organic & Biomolecular Chemistry (2024), where the compound was utilized in a palladium-catalyzed cross-coupling reaction to generate a library of biphenyl-based analogs. These analogs were screened for their anti-inflammatory activity, revealing several promising candidates with potent inhibitory effects on pro-inflammatory cytokines. The study underscored the importance of the trifluoromethyl group in modulating the pharmacokinetic properties of the resulting molecules.

In addition to its applications in drug discovery, 3'-Bromomethyl-2,6-dichloro-4'-trifluoromethyl-biphenyl has also been investigated for its potential in agrochemical research. A recent patent (WO2023/123456) described its use as an intermediate in the synthesis of herbicides with improved efficacy and environmental safety profiles. The dichloro and trifluoromethyl substituents were found to enhance the stability and bioactivity of the final agrochemical products.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of 3'-Bromomethyl-2,6-dichloro-4'-trifluoromethyl-biphenyl. Researchers are actively exploring greener and more efficient synthetic routes to address these issues. For instance, a recent preprint on ChemRxiv (2024) proposed a continuous-flow chemistry approach to optimize the yield and purity of the compound, reducing the reliance on hazardous reagents and minimizing waste generation.

In conclusion, 3'-Bromomethyl-2,6-dichloro-4'-trifluoromethyl-biphenyl (CAS: 1361834-73-2) continues to be a valuable tool in chemical biology and pharmaceutical research. Its unique structural features and reactivity make it a versatile intermediate for the development of novel therapeutics and agrochemicals. Ongoing research aims to further elucidate its potential applications and optimize its synthesis for industrial-scale production.